Cas no 1269152-30-8 (3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride)

3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride is a fluorinated cyclobutylamine derivative with potential applications in pharmaceutical and organic synthesis. The compound features a cyclobutane ring substituted with a 4-fluorophenyl group and an amine functionality, which is stabilized as its hydrochloride salt for improved handling and storage. The presence of the fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, making it a valuable intermediate for drug discovery. Its rigid cyclobutane scaffold offers conformational constraints, useful in designing selective receptor modulators. The hydrochloride form ensures high solubility in polar solvents, facilitating further synthetic modifications. This compound is suitable for research in medicinal chemistry and as a building block for novel therapeutics.

3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride structure

1269152-30-8 structure

Product Name:3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride

CAS No:1269152-30-8

MF:C₁₀H₁₃ClFN

MW:201.668325185776

CID:4584937

Update Time:2025-06-09

3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(4-fluorophenyl)cyclobutan-1-amine hydrochloride
- 3-(4-fluorophenyl)cyclobutan-1-amine;hydrochloride
- 3-(4-FLUOROPHENYL)CYCLOBUTAN-1-AMINE HCL
- 3-(4-fluorophenyl)cyclobutan-1-amine hydrochloride, trans
- F53309
- Z1266854912
- (1R,3r)-3-(4-fluorophenyl)cyclobutan-1-amine hydrochloride
- 3-(4-Fluorophenyl)cyclobutan-1-amine hydrochloride
- Inchi： 1S/C10H12FN.ClH/c11-9-3-1-7(2-4-9)8-5-10(12)6-8;/h1-4,8,10H,5-6,12H2;1H
- InChI Key： UQXHWTJYRWLJLZ-UHFFFAOYSA-N
- SMILES： Cl.FC1C=CC(=CC=1)C1CC(C1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 146
Topological Polar Surface Area: 26

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